Cas no 1310208-24-2 ((1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine)

• Product Name: (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine
• CAS No: 1310208-24-2
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• MDL: MFCD19265610
• CID: 5571974
• PubChem ID: 82193559
• Update Time: 2025-10-31

(1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine
• 1H-Benzimidazole-5-methanamine, 1-cyclohexyl-

• MDL： MFCD19265610
• Inchi： 1S/C14H19N3/c15-9-11-6-7-14-13(8-11)16-10-17(14)12-4-2-1-3-5-12/h6-8,10,12H,1-5,9,15H2
• InChI Key： RMTJMCAYJGYVOE-UHFFFAOYSA-N
• SMILES： C1N(C2CCCCC2)C2=CC=C(CN)C=C2N=1

Additional information on (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine

Introduction to (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine (CAS No. 1310208-24-2)

(1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine, also known by its CAS number 1310208-24-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, a group of heterocyclic compounds with a wide range of biological activities, including antifungal, antiparasitic, and anticancer properties. The unique structure of (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine makes it a promising candidate for various therapeutic applications.

The chemical structure of (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine consists of a benzimidazole core linked to a cyclohexyl group via a methylene bridge. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The benzimidazole moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, while the cyclohexyl group can enhance the compound's lipophilicity and membrane permeability.

Recent studies have explored the potential of (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida species and Aspergillus species. The mechanism of action involves the disruption of fungal cell membranes, leading to cell death. This makes (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine a potential candidate for the development of new antifungal agents.

In addition to its antifungal properties, (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine has shown promise in cancer research. A study published in the Cancer Research Journal reported that this compound possesses significant anticancer activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer effects involves the induction of apoptosis and cell cycle arrest. These findings suggest that (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine could be further developed as a novel anticancer agent.

The pharmacokinetic properties of (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine have also been investigated. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for its potential use as an orally administered therapeutic agent. Furthermore, the compound's stability under physiological conditions and its ability to cross biological membranes make it an attractive candidate for drug development.

In terms of safety and toxicity, preliminary studies have indicated that (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine has low toxicity in animal models. However, further toxicological evaluations are necessary to ensure its safety for human use. Ongoing research is focused on optimizing the compound's structure to enhance its therapeutic efficacy while minimizing potential side effects.

The synthesis of (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 5-(aminomethyl)benzimidazole with cyclohexane carbaldehyde followed by reductive amination. These synthetic methods provide a solid foundation for large-scale production and further pharmaceutical development.

In conclusion, (1-cyclohexyl-1H-benzo[d]imidazol-5-yl)methanamine (CAS No. 1310208-24-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of antifungal and anticancer therapies. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its use as a novel pharmaceutical agent.